2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide
Overview
Description
2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide, also known as Memantine, is a drug that is used to treat Alzheimer's disease. It is an NMDA receptor antagonist that works by blocking the activity of glutamate, a neurotransmitter that is involved in learning and memory.
Mechanism of Action
2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide works by blocking the activity of glutamate, a neurotransmitter that is involved in learning and memory. Glutamate overactivity has been implicated in the development of Alzheimer's disease. By blocking the activity of glutamate, 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide helps to reduce the damage caused by excessive glutamate activity.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are both implicated in the development of Alzheimer's disease. Additionally, 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide has been shown to improve neuronal function and reduce the loss of neurons that occurs in Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it has been extensively studied for its therapeutic potential in Alzheimer's disease, making it a well-characterized drug. Additionally, 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide has been shown to have a good safety profile, which is important for lab experiments. One limitation is that 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide may not be effective in all cases of Alzheimer's disease, making it important to carefully select study participants.
Future Directions
There are a number of future directions for research on 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide. One direction is to investigate its potential therapeutic effects in other neurological disorders such as Parkinson's disease and multiple sclerosis. Additionally, researchers may investigate the potential of 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide to improve cognitive function in healthy individuals. Finally, researchers may investigate the potential of 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide to prevent the development of Alzheimer's disease in individuals at risk for the disease.
Scientific Research Applications
2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide has been extensively studied for its therapeutic potential in Alzheimer's disease. It has been shown to improve cognitive function and reduce the progression of the disease. Additionally, 2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide has also been studied for its potential therapeutic effects in other neurological disorders such as Parkinson's disease and multiple sclerosis.
properties
IUPAC Name |
2-(1-adamantyl)-N-(2-methyl-4-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-12-4-16(21(23)24)2-3-17(12)20-18(22)11-19-8-13-5-14(9-19)7-15(6-13)10-19/h2-4,13-15H,5-11H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYIYHUUNTHPMLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CC23CC4CC(C2)CC(C4)C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-4-nitrophenyl)-2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[4-(2-methoxyphenyl)-1-piperazinyl]-5-nitro-4-pyrimidinamine](/img/structure/B4138741.png)
![2-(1H-benzimidazol-1-yl)-N-[3-(4-morpholinyl)propyl]acetamide](/img/structure/B4138746.png)
![4-fluoro-N-{[4-methyl-5-({2-oxo-2-[(1-phenylethyl)amino]ethyl}thio)-4H-1,2,4-triazol-3-yl]methyl}benzamide](/img/structure/B4138754.png)
![3-chloro-N-[({4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}amino)carbonothioyl]benzamide](/img/structure/B4138780.png)
![10-(5-bromo-2-methoxyphenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxylic acid](/img/structure/B4138783.png)
![7-[4-(dimethylamino)phenyl]-2-{[2-(4-morpholinyl)ethyl]amino}-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4138787.png)
![[2-(5-{[(2-methoxyphenyl)amino]carbonyl}-6-methyl-2-thioxo-1,2,3,4-tetrahydro-4-pyrimidinyl)phenoxy]acetic acid](/img/structure/B4138792.png)
![1-[(3,4-dimethoxyphenyl)sulfonyl]-4-(2-methyl-4-nitrophenyl)piperazine](/img/structure/B4138798.png)
![4,4,6-trimethyl-1,2-dioxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate](/img/structure/B4138803.png)
amine hydrochloride](/img/structure/B4138807.png)
![N-(4-nitrophenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea](/img/structure/B4138821.png)